Cas no 3181-38-2 (2’,3’,5’-Tri-O-acetylinosine)

2’,3’,5’-Tri-O-acetylinosine structure
2’,3’,5’-Tri-O-acetylinosine structure
Product Name:2’,3’,5’-Tri-O-acetylinosine
CAS No:3181-38-2
Molecular Formula:C16H18N4O8
Molecular Weight:394.336123943329
MDL:MFCD00038617
CID:43907
PubChem ID:24900323

2’,3’,5’-Tri-O-acetylinosine Properties

Names and Identifiers

    • (2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate
    • 2,3,5-Tri-O-acetylinosine
    • 2’,3’,5’-Tri-O-acetylinosine
    • 2',3',5'-TRIACETYLINOSINE
    • 2,3,5-TRIACETYLINOSINE CRYSTALLINE
    • 2',3',5'-TRI-O-ACETYLINOSINE
    • 2’,3’,5’-Tri-O-acety
    • ACETIC ACID 3,4-DIACETOXY-5-(6-HO-PURIN-9-YL)-TETRAHYDRO-FURAN-2-YLMETHYL ESTER
    • Inosine 2',3',5'-triacetate
    • 2,3,5-Triacetylinosine
    • NSC 66386
    • 2-3-5-triacetylinosine
    • O2',O3',O5'-tri-acetylinosine
    • 3181-38-2
    • SCHEMBL597993
    • SR-01000005768-1
    • NS00045691
    • J-700335
    • CS-W013872
    • AS-12276
    • SR-01000005768
    • BP-58638
    • [(2R,3R,4R,5R)-3,4-diacetyloxy-5-(6-oxo-3H-purin-9-yl)oxolan-2-yl]methyl acetate
    • [(2R,3R,4R,5R)-3,4-diacetyloxy-5-(6-oxo-1H-purin-9-yl)oxolan-2-yl]methyl acetate
    • (2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyldiacetate
    • SFEQTFDQPJQUJM-XNIJJKJLSA-N
    • AKOS016010260
    • SCHEMBL24191242
    • D84141
    • 9-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)-9H-purin-6-ol
    • AI3-52250
    • EINECS 221-669-7
    • A821009
    • MFCD00038617
    • DTXSID101309735
    • 2a(2),3a(2),5a(2)-Tri-O-acetylinosine
    • [(2R,3R,4R,5R)-3,4-BIS(ACETYLOXY)-5-(6-OXO-1H-PURIN-9-YL)OXOLAN-2-YL]METHYL ACETATE
    • 2',3',5'-Tri-O-acetylinosine
    • (2R,3R,4R,5R)-2-(acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate
    • 2 inverted exclamation marka,3 inverted exclamation marka,5 inverted exclamation marka-Tri-O-acetylinosine
    • MDL: MFCD00038617
    • InChIKey: SFEQTFDQPJQUJM-XNIJJKJLSA-N
    • Inchi: 1S/C16H18N4O8/c1-7(21)25-4-10-12(26-8(2)22)13(27-9(3)23)16(28-10)20-6-19-11-14(20)17-5-18-15(11)24/h5-6,10,12-13,16H,4H2,1-3H3,(H,17,18,24)/t10-,12-,13-,16-/m1/s1
    • SMILES: O1[C@H](COC(C)=O)[C@H]([C@H]([C@@H]1N1C=NC2C(NC=NC1=2)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 394.11200
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 12
  • Rotatable Bond Count: 8
  • Monoisotopic Mass: 394.112
  • Heavy Atom Count: 28
  • Complexity: 698
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: _0.9
  • Topological Polar Surface Area: 147A^2

Experimental Properties

  • LogP: -0.55650
  • PSA: 151.70000
  • Refractive Index: 1.727
  • Boiling Point: 620.7°C at 760 mmHg
  • Melting Point: 245-250°C
  • Flash Point: 329.2ºC
  • Color/Form: crystallization
  • Stability/Shelf Life: Freezer
  • Density: 1.62 g/cm3

2’,3’,5’-Tri-O-acetylinosine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003C4Z-250mg
(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate
3181-38-2 97%
250mg
$6.00 2025-02-19
A2B Chem LLC
AB54899-250mg
2',3',5'-Triacetylinosine
3181-38-2 97%
250mg
$6.00 2024-04-20
Aaron
AR003CDB-250mg
(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate
3181-38-2 97%
250mg
$4.00 2025-01-22
abcr
AB514529-1 g
(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate, 95%; .
3181-38-2 95%
1g
€72.90 2023-06-14
Alichem
A159002551-100g
(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate
3181-38-2 97%
100g
$240.00 2023-09-02
Ambeed
A321426-250mg
(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate
3181-38-2 99%
250mg
$8.0 2025-02-19
Chemenu
CM138588-100g
(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate
3181-38-2 97%
100g
$224 2023-03-04
eNovation Chemicals LLC
Y1044280-100g
(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate
3181-38-2 97%
100g
$290 2022-10-17
TRC
T765500-25mg
2’,3’,5’-Tri-O-acetylinosine
3181-38-2
25mg
$ 58.00 2023-09-05
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T138665-25g
2’,3’,5’-Tri-O-acetylinosine
3181-38-2 98%
25g
¥289.90 2023-08-31

2’,3’,5’-Tri-O-acetylinosine Suppliers

Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:3181-38-2)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:3181-38-2)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:3181-38-2)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com

2’,3’,5’-Tri-O-acetylinosine Related Literature

  • 1. Synthetic studies on the glycosylation of the base residues of inosine and uridine
    Lorenzo De Napoli,Giovanni Di Fabio,Anna Messere,Daniela Montesarchio,Gennaro Piccialli,Michela Varra J. Chem. Soc. Perkin Trans. 1 1999 3489
  • 2. Synthetic studies on the glycosylation of the base residues of inosine and uridine
    Lorenzo De Napoli,Giovanni Di Fabio,Anna Messere,Daniela Montesarchio,Gennaro Piccialli,Michela Varra J. Chem. Soc. Perkin Trans. 1 1999 3489
Recommended suppliers
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.tiananbio.com/index_en.html
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
https://www.jx-pharm.com/index.html
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.